Cas no 148031-73-6 (b-D-Glucopyranosiduronic acid, (3b,4b,19a)-28-(b-D-glucopyranosyloxy)-19,23-dihydroxy-28-oxoolean-12-en-3-yl(9CI))

• Product Name: b-D-Glucopyranosiduronic acid, (3b,4b,19a)-28-(b-D-glucopyranosyloxy)-19,23-dihydroxy-28-oxoolean-12-en-3-yl(9CI)
• CAS No: 148031-73-6
• MF: C₄₂H₆₆O₁₆
• MW: 826.963855266571
• CID: 169794
• Update Time: 2024-03-01

b-D-Glucopyranosiduronic acid, (3b,4b,19a)-28-(b-D-glucopyranosyloxy)-19,23-dihydroxy-28-oxoolean-12-en-3-yl(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,4b,19a)-28-(b-D-glucopyranosyloxy)-19,23-dihydroxy-28-oxoolean-12-en-3-yl(9CI)
• Ilexoside XLVII
• Oleanane,b-D-glucopyranosiduronic acidderiv.
• β-D-Glucopyranosiduronic acid, (3β,4β,19α)-28-(β-D-glucopyranosyloxy)-19,23-dihydroxy-28-oxoolean-12-en-3-yl (9CI)

• Inchi： 1S/C42H66O16/c1-37(2)13-15-42(36(54)58-34-29(49)26(46)25(45)20(17-43)55-34)16-14-40(5)19(24(42)32(37)51)7-8-22-38(3)11-10-23(39(4,18-44)21(38)9-12-41(22,40)6)56-35-30(50)27(47)28(48)31(57-35)33(52)53/h7,20-32,34-35,43-51H,8-18H2,1-6H3,(H,52,53)
• InChI Key： PVRGMAUCVQOWGZ-UHFFFAOYSA-N
• SMILES： CC1(C(O)C2C(C(OC3C(O)C(O)C(O)C(CO)O3)=O)(CCC3(C4(C(C5(C(CC4)C(CO)(C)C(OC4C(O)C(O)C(O)C(C(=O)O)O4)CC5)C)CC=C32)C)C)CC1)C

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• XLogP3: 3.367

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids